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Compound of Interest

Compound Name: NADPH tetrasodium salt

Cat. No.: B15570268

Safe Handling and Disposal of NADPH Tetrasodium
Salt

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling NADPH (Nicotinamide Adenine Dinucleotide
Phosphate, Reduced) tetrasodium salt. The following procedural guidance outlines the
necessary personal protective equipment (PPE), operational plans for handling and use, and
compliant disposal methods to ensure laboratory safety and experimental integrity.

Hazard Identification and Personal Protective Equipment
(PPE)

NADPH tetrasodium salt is an off-white to light yellow powder.[1] While some safety data
sheets (SDS) indicate that the substance does not meet the criteria for hazard classification[2]
[3], others advise caution, stating it may cause eye, skin, and respiratory tract irritation and may
be harmful if swallowed or inhaled.[1][4][5] The toxicological properties have not been fully
investigated.[1][5] It is also known to be sensitive to light.[1][5][6]

Given the potential for irritation, the following personal protective equipment is mandatory when
handling NADPH tetrasodium salt:

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles with side shields conforming to OSHA's 29 CFR 1910.133 or European Standard
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EN166.[2][5][7][€]

e Skin Protection:

o Gloves: Wear suitable chemical-resistant gloves tested according to EN 374.[2] Inspect
gloves before use.[6]

o Lab Coat: A lab coat or other protective clothing is required to prevent skin exposure.[5][7]

» Respiratory Protection: In situations where dust may be generated, use a NIOSH/MSHA or
European Standard EN 149 approved respirator.[5] Ensure adequate ventilation, such as
working in a chemical fume hood, to control dust.[2][7]

Quantitative Data Summary

The following table summarizes key quantitative data for NADPH tetrasodium salt for easy
reference in experimental planning.

Parameter Value Source(s)
Molecular Weight 833.35 g/mol [9]
Appearance Off-white to light yellow powder  [1][5]
Solubility in Water 35 mg/mL to 100 mg/mL [9][10]
) -20°C, protected from light and
Recommended Storage (Solid) ] [5161[9]
moisture

Recommended Storage (Stock  -20°C (short-term) to -80°C ]

Solution) (long-term)

Optimal pH for Stability Slightly alkaline (pH 8) [9]

Operational Plan: From Receipt to Use

Follow these step-by-step procedures for the safe handling and preparation of NADPH
tetrasodium salt solutions.

Receiving and Storage
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e Upon receipt, inspect the container for any damage.
» Store the sealed container in a freezer at -20°C.[6][9]

e The storage area should be dry and protected from direct sunlight, as the compound is light-
sensitive.[1][5][6]

o Keep away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[5][8]

Preparation of Stock Solution (10 mM Example)

This protocol outlines the preparation of a 10 mM stock solution, a common concentration for
various biochemical assays.[9]

Materials:

NADPH Tetrasodium Salt powder

10 mM Tris-HCI buffer, pH 8.0

Sterile microcentrifuge tubes

Calibrated pipettes and sterile pipette tips

Vortex mixer

Analytical balance
Procedure:

» Equilibration: Before opening, allow the vial of NADPH tetrasodium salt powder to
equilibrate to room temperature to prevent moisture condensation.[9]

e Weighing: In a chemical fume hood or ventilated enclosure to control dust, accurately weigh
the required amount of the powder. To prepare 1 mL of a 10 mM stock solution, weigh 8.33
mg of NADPH tetrasodium salt.[9]
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» Dissolution: Transfer the weighed powder to a sterile microcentrifuge tube. Add the
appropriate volume of 10 mM Tris-HCI buffer (pH 8.0) to achieve the final 10 mM
concentration (e.g., 1 mL of buffer for 8.33 mg of powder).[9]

o Mixing: Gently vortex the tube until the powder is completely dissolved.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term use (up to two
months) or at -80°C for long-term storage.[9][11]

Safe Handling Workflow Diagram
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Caption: Workflow for the safe handling of NADPH tetrasodium salt.
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Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure or spill.

First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[1][5]

o Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing
contaminated clothing. Get medical aid if irritation develops or persists.[1][5]

 Inhalation: Remove the individual from exposure to fresh air immediately. If breathing is
difficult, give oxygen. If not breathing, give artificial respiration. Seek medical attention.[1][4]

[5]

e Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and drink 2-4 cupfuls of water. Seek medical attention.[4][5]

Spill Response

e Minor Spill: For small amounts of powder, avoid generating dust.[5] Wear full PPE, including
respiratory protection. Vacuum or carefully sweep up the material and place it into a suitable,
labeled container for disposal.[5]

o Major Spill: Evacuate the area and prevent entry. Notify your institution's environmental
health and safety department immediately.[12]

Disposal Plan

All waste containing NADPH tetrasodium salt must be handled as chemical waste.
e Waste Collection:

o Solid Waste: Collect unused powder, contaminated weighing paper, and other
contaminated disposable lab supplies (e.g., pipette tips, tubes) in a clearly labeled, sealed
container.
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o Liquid Waste: Collect unused solutions or reaction mixtures containing NADPH
tetrasodium salt in a separate, compatible, and clearly labeled waste container. Do not
empty into drains.[5][8]

e Labeling: Label waste containers clearly as "Hazardous Waste" and list the chemical
contents, including "NADPH tetrasodium salt.”

o Storage of Waste: Store waste containers in a designated satellite accumulation area,
ensuring they are sealed and protected from incompatible materials.

» Final Disposal: Dispose of the waste through your institution's licensed hazardous waste
management service. All disposal activities must be in accordance with federal, state, and
local regulations.[5] Contaminated packaging should also be disposed of as unused product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 12. Emergency Procedures for Incidents Involving Chemicals | Research Safety
[researchsafety.uky.edu]

» To cite this document: BenchChem. [Personal protective equipment for handling NADPH
tetrasodium salt]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15570268#personal-protective-equipment-for-
handling-nadph-tetrasodium-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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